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Compound of Interest

Compound Name: Fendona

Cat. No.: B1208722

Introduction

Fendona® is a line of high-performance insecticides containing the active ingredient alpha-
cypermethrin, a potent synthetic pyrethroid.[1] This document provides detailed application
notes, dosage calculations, and experimental protocols for researchers, scientists, and drug
development professionals working with Fendona® products. The information is structured to
facilitate reproducible and effective application for the control of a broad spectrum of insect
pests on various surfaces.

Fendona® is available in several formulations, including Suspension Concentrates (SC),
Controlled Release Capsules (CS), and Pressurized Aerosols (PT), each with specific
application characteristics.[2][3][4] The micro-crystalline particles in the SC formulation and the
micro-encapsulation technology in the CS formulation allow for excellent adhesion to a wide
range of surfaces, including porous materials like brick and concrete, and non-porous surfaces
such as glass and painted wood, ensuring prolonged residual activity.[1][2]

The mode of action of alpha-cypermethrin is through contact and ingestion, targeting the
insect's nervous system. It modulates the sodium channels of nerve cells, causing prolonged
channel opening, which leads to hyperexcitation, paralysis, and ultimately, death of the insect.

[5]16]

Data Presentation: Dosage and Application Rates
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The following tables summarize the recommended dosage and application rates for different
Fendona® formulations based on the target insect species and the type of surface being
treated.

Fendona® SC (Suspension Concentrate) Formulations
(e.g., Fendona® 15 SC, Fendona® 60 SC)

General Application: For crawling insects, apply as a coarse, low-pressure spray to areas
where pests are frequently found. For flying insects, apply as a fine surface spray to wet the
area. A general application rate is 5 liters of the diluted spray mixture per 100 square meters.
On highly absorbent surfaces, a higher volume of water may be necessary to ensure adequate
coverage.
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Infestation Fendona® 15 Fendona® 60
Surface Type
Level / SC Dosage SC Dosage .
Target Insect Recommendati
Treatment (per 5L of (per 5L of
on
Type water) water)
Cockroaches
(German,
American, -
) Initial Treatment / Porous & Non-
Oriental, Smoky ) 150 mI[7][8] 50 ml[9]
Heavy Infestation Porous
Brown), Fleas,
Flies, Silverfish,
Spiders
Maintenance / Porous & Non-
_ _ 100 ml[7][8] 25 mlI[9][10]
Light Infestation Porous
N Use higher
Initial Treatment / Porous & Non-
Ants ) 200 - 340 ml[11] recommended
Heavy Infestation Porous
rate
] Use lower
Maintenance / Porous & Non-
) ) 100 miI[11] recommended
Light Infestation Porous
rate
Flying Insects )
Low Infestation 25 ml[7][8] 25 mi[9][10] Non-Porous
(general)
Stored Product )
Routine 150 ml (for Porous & Non-
Pests (e.g., Flour N/A
Treatment Fendona 1.5 SC) Porous
Beetles)
Extended 300 ml (for N/A Porous & Non-
Persistence Fendona 1.5 SC) Porous

Note: For Fendona® 15 SC, if a different water rate is used, adjust the dilution to apply 2 ml of
product per square meter for initial/heavy treatments and 1 ml per square meter for
maintenance/light treatments.[4]

Fendona® CS (Controlled Release)
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General Application: This formulation is designed for extended residual control and is

particularly effective for perimeter pest control.

Application Site

Dosage per 1

Application Rate

Gallon of Water

Target Pests

General crawling and

1 gallon of diluted

Indoor & Outdoor flying pests, including
1-2floz product per 1,000 sq. )
Surfaces i mosquitoes and
' spiders.
0.5- 11l oz per 1,000
Lawn Treatment N/A Lawn pests.
sq. ft.
4 -6 fl oz per 100
Ornamental Treatment N/A Ornamental pests.

gallons of water

PT Fendona® Pressurized Insecticide

General Application: This formulation is intended for crack and crevice, spot, and void

treatments.

Infestation Level

Application Method

Application Rate

Light Infestation

Crack & Crevice

Move injector tip along cracks
at a rate of 3 feet per second.
[12]

Heavy Infestation

Crack & Crevice

Move injector tip along cracks
at a rate of 1 foot per second.
[13][12]

General Spot Treatment

Spot Application

Apply for 1 second per 2
square feet from a distance of

approximately 12 inches.

Closed Voids

Void Application

1 to 5 seconds per 3 cubic
feet.[13][12]
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Experimental Protocols

Protocol for Evaluating the Residual Efficacy of
Fendona® on Porous and Non-Porous Surfaces

This protocol is designed to assess the residual effectiveness of Fendona® formulations
against a target insect species on different surfaces, adapted from WHO and EPA guidelines.

1. Materials:
» Fendona® formulation to be tested.
 Distilled water for dilution.
o Test surfaces (replicates of each):
o Porous: Unglazed ceramic tiles, concrete blocks, unpainted plywood.
o Non-Porous: Glazed ceramic tiles, glass plates, stainless steel coupons.

o Laboratory-reared insects of a susceptible strain (e.g., Aedes aegypti, Anopheles gambiae,
Blattella germanica).

e WHO cone bioassay kits or similar exposure chambers.

e Aspirator for handling insects.

» Holding containers with access to a sugar solution.

o Controlled environment chamber (27°C + 2°C, 80% + 10% relative humidity).
o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses.

2. Methodology:

o Surface Preparation:

o Clean all surfaces with a 70% ethanol solution and allow them to dry completely.
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o For porous surfaces, ensure they are free of dust and debris.

« Insecticide Application:

[e]

Prepare the Fendona® dilution according to the desired concentration as specified in the
dosage tables.

o Apply the solution evenly to the test surfaces at the recommended rate (e.g., 1 liter of
diluted product per 20 m?2). A calibrated sprayer should be used to ensure uniform
coverage.

o Prepare control surfaces treated only with distilled water.

[e]

Allow the treated surfaces to dry completely for 24 hours in a ventilated area.

¢ Insect Exposure (WHO Cone Bioassay):

[¢]

At specified time intervals post-treatment (e.g., 24 hours, 1 week, 1 month, 3 months),
conduct the bioassays.

o Secure a WHO cone to the treated surface.

o Introduce a known number of insects (e.g., 10-20 adult female mosquitoes or cockroach
nymphs) into each cone using an aspirator.

o Expose the insects to the treated surface for a defined period (e.g., 30 minutes).

o After the exposure period, transfer the insects to clean holding containers with access to a
sugar solution.

» Data Collection and Analysis:

o Record knockdown (KD) at regular intervals during and immediately after exposure (e.g.,
10, 30, 60 minutes).

o Record mortality at 24 hours post-exposure.
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o Calculate the average knockdown and mortality rates for each surface type and time
interval.

o If mortality in the control group is between 5% and 20%, correct the observed mortality
using Abbott's formula. If control mortality exceeds 20%, the test should be repeated.

Visualizations
Signaling Pathway of Alpha-cypermethrin

Caption: Mode of action of Alpha-cypermethrin on insect neurons.

Experimental Workflow for Efficacy Testing

Preparation

Application Experiment Analysis
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I Uniform Application 24h Drying Period - Insect Exposure Record Knockdown Data Analysis
| _» to Surfaces rying | (WHO Cone Bioassay) & Mortality (Abbott's Formula)
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Click to download full resolution via product page

Caption: Workflow for evaluating Fendona® residual efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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